Cas no 886504-00-3 (4-(6-Chloro-2-methylimidazo[1,2-a]pyridin-3-yl)-2-hydrazinylthiazole)

• Product Name: 4-(6-Chloro-2-methylimidazo[1,2-a]pyridin-3-yl)-2-hydrazinylthiazole
• CAS No: 886504-00-3
• MF: C₁₁H₁₀ClN₅S
• MW: 279.748598575592
• CID: 5014541
• Update Time: 2025-10-28

4-(6-Chloro-2-methylimidazo[1,2-a]pyridin-3-yl)-2-hydrazinylthiazole Chemical and Physical Properties

Names and Identifiers

• [4-(6-Chloro-2-methylimidazo[1,2-a]pyridin-3-yl)thiazol-2-yl]hydrazine
• 4-(6-Chloro-2-methylimidazo[1,2-a]pyridin-3-yl)-2-hydrazinylthiazole
• [4-(6-Chloro-2-methyl-imidazo[1,2-a]pyridin-3-yl)-thiazol-2-yl]-hydrazine

• Inchi： 1S/C11H10ClN5S/c1-6-10(8-5-18-11(15-8)16-13)17-4-7(12)2-3-9(17)14-6/h2-5H,13H2,1H3,(H,15,16)
• InChI Key： YALUTIZZBUNSCS-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NC(C)=C(C3=CSC(NN)=N3)N2C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• XLogP3: 3.1
• Topological Polar Surface Area: 96.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 4-(6-Chloro-2-methylimidazo[1,2-a]pyridin-3-yl)-2-hydrazinylthiazole

Introduction to 4-(6-Chloro-2-methylimidazo[1,2-a]pyridin-3-yl)-2-hydrazinylthiazole (CAS No. 886504-00-3)

4-(6-Chloro-2-methylimidazo[1,2-a]pyridin-3-yl)-2-hydrazinylthiazole is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 886504-00-3, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The presence of both imidazo[1,2-a]pyridine and hydrazinylthiazole moieties in its framework suggests a multifaceted interaction with biological targets, making it a promising candidate for further exploration in drug discovery.

The chemical structure of 4-(6-Chloro-2-methylimidazo[1,2-a]pyridin-3-yl)-2-hydrazinylthiazole consists of a pyridine ring fused with an imidazole ring, further substituted with a chloro group and a methyl group at the 2-position. The hydrazinylthiazole moiety adds another layer of complexity, providing potential sites for hydrogen bonding and other interactions with biological molecules. This structural arrangement not only contributes to the compound's unique chemical properties but also opens up possibilities for its use in various pharmacological applications.

In recent years, there has been a growing interest in heterocyclic compounds due to their extensive biological activity and potential therapeutic benefits. The imidazo[1,2-a]pyridine scaffold is particularly notable for its presence in several FDA-approved drugs, highlighting its importance in medicinal chemistry. Compounds containing this moiety have shown efficacy in treating a range of conditions, including cancer, infectious diseases, and inflammatory disorders. The addition of the hydrazinylthiazole group to 4-(6-Chloro-2-methylimidazo[1,2-a]pyridin-3-yl)-2-hydrazinylthiazole may enhance its pharmacological profile, making it a valuable asset in the development of new treatments.

The synthesis of 4-(6-Chloro-2-methylimidazo[1,2-a]pyridin-3-yl)-2-hydrazinylthiazole involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the chloro group at the 6-position of the imidazo[1,2-a]pyridine ring is crucial for achieving the desired molecular architecture. This step often involves chlorination reactions, which must be carefully optimized to avoid unwanted side products. Similarly, the attachment of the hydrazinylthiazole moiety requires careful consideration to ensure proper regioselectivity and yield.

The pharmacological properties of 4-(6-Chloro-2-methylimidazo[1,2-a]pyridin-3-yl)-2-hydrazinylthiazole have been extensively studied in recent research. Studies have shown that this compound exhibits significant activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, research has demonstrated its potential as an inhibitor of kinases and other enzymes implicated in cancer progression. Additionally, preliminary studies suggest that it may have anti-inflammatory properties, making it a candidate for treating chronic inflammatory diseases.

The interaction between 4-(6-Chloro-2-methylimidazo[1,2-a]pyridin-3-yl)-2-hydrazinylthiazole and biological targets is governed by a combination of hydrophobic and hydrophilic interactions. The presence of both aromatic rings and polar functional groups allows for versatile binding modes within biological macromolecules. This dual nature makes the compound particularly interesting for drug design, as it can be tailored to fit specific binding pockets with high affinity. Furthermore, the compound's ability to form hydrogen bonds through the hydrazinylthiazole moiety enhances its interaction with biological targets.

Ongoing research is focused on optimizing the pharmacokinetic properties of 4-(6-Chloro-2-methylimidazo[1,2-a]pyridin-3-yl)-2-hydrazinylthiazole to improve its bioavailability and reduce potential side effects. Strategies such as prodrug design and formulation optimization are being explored to enhance its therapeutic efficacy. Additionally, computational methods are being employed to predict and refine the compound's interactions with biological targets, aiding in the rational design of more effective derivatives.

The future prospects of 4-(6-Chloro-2-methylimidazo[1,2-a]pyridin-3-yl)-2-hydrazinylthiazole in pharmaceutical development are promising. Its unique structural features and demonstrated biological activity make it a valuable starting point for further innovation. As research continues to uncover new therapeutic applications for heterocyclic compounds, compounds like this one are likely to play a significant role in addressing unmet medical needs. The combination of traditional synthetic chemistry with modern computational methods will continue to drive advancements in this field.